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Compound of Interest |

Compound Name: trans-3-Hydroxyhex-4-enoic acid
CAS No.: 26811-78-9
Cat. No.: B1626367
Get Quote
. J

This technical guide provides a comprehensive overview of (4E)-3-Hydroxyhex-4-enoic acid, a
molecule of interest within the class of unsaturated beta-hydroxy acids. Designed for
researchers, scientists, and professionals in drug development, this document navigates the
current landscape of its chemical identity, outlines a strategic approach to its synthesis and
characterization in the absence of extensive literature, and discusses its potential biological
significance based on its structural characteristics.

Nomenclature, Stereochemistry, and CAS Number

A precise understanding of a molecule's identity is fundamental to any research endeavor.
(4E)-3-Hydroxyhex-4-enoic acid presents a case where careful attention to nomenclature and
available data is crucial.

IUPAC Nomenclature and Stereochemistry: The correct and unabbreviated IUPAC name for
the target molecule is (4E)-3-hydroxyhex-4-enoic acid. The "(4E)" designation specifies the
trans configuration of the double bond between carbons 4 and 5. The molecule also possesses
a chiral center at carbon 3, meaning it can exist as two enantiomers: (3S,4E)-3-hydroxyhex-4-

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1626367#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

enoic acid and (3R,4E)-3-hydroxyhex-4-enoic acid. Without specifying the stereochemistry at
the C-3 position, the name refers to a racemic mixture of both enantiomers.

Table 1: Molecular Identifiers and Properties

Identifier Value Source

(4E)-3-hydroxyhex-4-enoic

IUPAC Name )
acid
trans-3-Hydroxyhex-4-enoic
Synonyms ]
acid
Molecular Formula CeH1003
Molecular Weight 130.14 g/mol
OFCNGPVEUCUWSR-
InChl Key

NSCUHMNNSA-N

CAS Number Ambiguity: The Chemical Abstracts Service (CAS) number for this specific
monomer is not definitively established in the public domain. Researchers should be aware of
the following:

e CAS 26811-78-9: This number is frequently listed by chemical suppliers for "trans-3-
Hydroxyhex-4-enoic acid"[1][2]. However, several sources explicitly link this CAS number
to the homopolymer of 3-hydroxy-4-hexenoic acid, denoted by the molecular formula
(CeH1003)x[1]. It is therefore likely that this CAS number refers to the polymerized form and
not the monomer.

o CAS 13893-40-8: This number is assigned to "3-Hydroxyhex-4-enoic acid" without
specification of the double bond's stereochemistry[3]. This may represent a mixture of (E)
and (Z) isomers or the stereochemically undefined compound.

o CAS 81357-32-6: One supplier lists this number for "3-hydroxy-4-E-Hexenoic acid"[4].
However, without broader corroboration, its definitive status remains uncertain.

Given this landscape, it is imperative for researchers to rely on structural characterization data
(e.g., NMR) to confirm the identity of any obtained sample, rather than relying solely on a CAS
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number.

Caption: Structure of (4E)-3-Hydroxyhex-4-enoic Acid.

Proposed Synthetic Pathway and Experimental
Protocol

A survey of the scientific literature reveals a lack of a standardized, published protocol for the
synthesis of (4E)-3-Hydroxyhex-4-enoic acid. However, a plausible and efficient pathway can
be designed based on well-established organometallic and stereoselective reactions. The
proposed route involves a stereoselective aldol addition to an a,3-unsaturated aldehyde,
followed by a selective oxidation.

Synthetic Strategy Rationale: The core of this strategy is the formation of the C-C bond
between C3 and C2. An aldol reaction is a classic and reliable method for this transformation.
To control the stereochemistry of the double bond, we begin with an aldehyde where the trans
(or E) configuration is already established, namely (E)-but-2-enal (crotonaldehyde). The
addition of a suitable acetate enolate equivalent will generate the desired carbon skeleton.
Subsequent selective oxidation of the intermediate aldehyde will yield the target carboxylic acid
without affecting the secondary alcohol or the double bond.

Step 1: Stereoselective Aldol Addition

Reformatsky Reagent
(BrZnCH2CO2EY)

(c(g{fnu;g;;l) LIEIREAX (E)-Ethyl 3-hydroxyhex-4-enoate)
Step 2:-Saponification
1. NaOH (aq) 4E)-3-Hydroxyhex-4-enoic Acid
: = - :

Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

¢ 2. alfa-chemistry.com [alfa-chemistry.com]

¢ 3. 13893-40-8|3-Hydroxyhex-4-enoic acid|BLD Pharm [bldpharm.com]
¢ 4. 3-hydroxy-4-E-Hexenoic acid | TargetMol [targetmol.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to (4E)-3-Hydroxyhex-4-
enoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626367/docs#an-in-depth-technical-guide-to-4e-3-
hydroxyhex-4-enoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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